![molecular formula C11H17N3O3S B5346029 N-(2-{[(benzylamino)sulfonyl]amino}ethyl)acetamide](/img/structure/B5346029.png)
N-(2-{[(benzylamino)sulfonyl]amino}ethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-{[(benzylamino)sulfonyl]amino}ethyl)acetamide, also known as BZAAEA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BZAAEA is a sulfonamide-based compound that has been synthesized through a multi-step process.
Mechanism of Action
The mechanism of action of N-(2-{[(benzylamino)sulfonyl]amino}ethyl)acetamide is not fully understood. However, it has been proposed that this compound exerts its therapeutic effects by inhibiting the activity of certain enzymes and proteins that are involved in inflammation, tumor growth, and oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. This compound has also been shown to inhibit the activity of certain enzymes involved in tumor growth, such as matrix metalloproteinases. Additionally, this compound has been found to reduce oxidative stress and improve the function of the immune system.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(2-{[(benzylamino)sulfonyl]amino}ethyl)acetamide in lab experiments is its potential therapeutic applications. This compound has been shown to have anti-inflammatory, anti-cancer, and anti-tumor properties, making it a promising candidate for further research. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which may limit its availability for research purposes.
Future Directions
There are several future directions for the research of N-(2-{[(benzylamino)sulfonyl]amino}ethyl)acetamide. One direction is to further explore its potential therapeutic applications, particularly in the treatment of Alzheimer's disease and Parkinson's disease. Another direction is to investigate the mechanism of action of this compound in more detail, in order to better understand its therapeutic effects. Additionally, future research could focus on developing more efficient and cost-effective synthesis methods for this compound, in order to increase its availability for research purposes.
Synthesis Methods
N-(2-{[(benzylamino)sulfonyl]amino}ethyl)acetamide is synthesized through a multi-step process that involves the reaction of various chemicals. The first step involves the reaction of benzylamine with chlorosulfonic acid to form benzylsulfonic acid. The second step involves the reaction of benzylsulfonic acid with ethylenediamine to form benzylsulfonamide. The final step involves the reaction of benzylsulfonamide with acetic anhydride to form this compound.
Scientific Research Applications
N-(2-{[(benzylamino)sulfonyl]amino}ethyl)acetamide has been shown to have potential therapeutic applications in various scientific research studies. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-tumor properties. This compound has also been shown to reduce oxidative stress and improve the function of the immune system. Additionally, this compound has been shown to have potential as a therapeutic agent for the treatment of Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
N-[2-(benzylsulfamoylamino)ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3O3S/c1-10(15)12-7-8-13-18(16,17)14-9-11-5-3-2-4-6-11/h2-6,13-14H,7-9H2,1H3,(H,12,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWHNHVUTYKIPQH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NCCNS(=O)(=O)NCC1=CC=CC=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.